5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866
Overview
Description
VM 44865 is a milbemycin.
Scientific Research Applications
Antitumor Properties
Research on oligomycin antibiotics, including compounds similar to “5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866,” has revealed their potent antitumor activities. Studies have shown that these antibiotics exhibit significant antitumor effects against various tumor cells in vitro and are effective against specific types of carcinomas in vivo. Notably, they demonstrate substantial activity despite showing no antibacterial effectiveness at certain concentrations against Gram-positive and Gram-negative bacteria and yeast (Yamazaki et al., 1992).
Antimicrobial Activity
Some derivatives of the compound have been synthesized and evaluated for their antibacterial activities. These studies found significant antibacterial activities against Staphylococcus aureus (including MRSA) and Enterococcus faecalis, as well as cytotoxic activities against human leukemia cell lines. The synthesis of these compounds led to the development of novel tricyclic ring skeletons, which are crucial for their biological activities (Paintner et al., 2003).
Synergistic Antimicrobial Interactions
In the context of combating drug-resistant bacterial strains, 5-O-methylglovanon, a related compound, has been shown to have antimicrobial ability against clinical ampicillin-resistant Staphylococcus aureus and S. epidermidis isolates. Notably, in combination with ampicillin, this compound exhibited a synergistic interaction, significantly enhancing the effectiveness of the drug against resistant bacterial strains (Zhou et al., 2011).
properties
Product Name |
5-O-Methyl-26-(tigloyloxy)antibiotic VM-44866 |
|---|---|
Molecular Formula |
C40H56O10 |
Molecular Weight |
696.9 g/mol |
IUPAC Name |
[(1R,3'R,4S,5'S,6S,6'S,8R,10E,13R,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',24-dihydroxy-21-methoxy-5',11,13-trimethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-22-yl]methyl (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C40H56O10/c1-9-25(5)34-27(7)17-33(41)39(50-34)20-31-19-30(49-39)15-14-24(4)16-23(3)12-11-13-29-22-46-36-35(45-8)28(21-47-37(42)26(6)10-2)18-32(38(43)48-31)40(29,36)44/h9-14,18,23,27,30-36,41,44H,15-17,19-22H2,1-8H3/b12-11+,24-14+,25-9+,26-10+,29-13+/t23-,27-,30+,31-,32-,33+,34+,35+,36+,39-,40+/m0/s1 |
InChI Key |
NSZTYARPRNHEHV-XXPVZIKFSA-N |
Isomeric SMILES |
C/C=C(\C)/[C@@H]1[C@H](C[C@H]([C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C[C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5OC)COC(=O)/C(=C/C)/C)C(=O)O3)O)C)\C)O)C |
Canonical SMILES |
CC=C(C)C1C(CC(C2(O1)CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5OC)COC(=O)C(=CC)C)C(=O)O3)O)C)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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